ethyl [5-(2-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

• IUPAC Name: ethyl 2-[(5E)-5-[(2-fluorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C14H12FNO4S/c1-2-20-12(17)8-16-13(18)11(21-14(16)19)7-9-5-3-4-6-10(9)15/h3-7H,2,8H2,1H3/b11-7+
• InChI Key: QNJCMOSINLYESM-YRNVUSSQSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C(=CC2=CC=CC=C2F)SC1=O
• Isomeric SMILES: CCOC(=O)CN1C(=O)/C(=C\C2=CC=CC=C2F)/SC1=O
• Molecular Formula: C14H12FNO4S
• Molecular Weight: 309.31 g/mol

Description

Ethyl [5-(2-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a chemical compound that has gained significant attention in the scientific research community. It is a thiazolidinone derivative that has shown promising results in various studies, particularly in the field of medicinal chemistry. In

Scientific Research Applications

Ethyl [5-(2-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been extensively studied for its potential applications in medicinal chemistry. It has been reported to possess various pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties. In addition, it has shown promising results in the treatment of diabetes and Alzheimer's disease.

Mechanism of Action

The mechanism of action of ethyl [5-(2-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is not fully understood. However, it has been suggested that it exerts its pharmacological effects through the modulation of various signaling pathways, including the NF-κB and MAPK pathways. It has also been reported to inhibit the activity of certain enzymes, such as COX-2 and MMP-9.
Biochemical and Physiological Effects:
Ethyl [5-(2-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been shown to inhibit the proliferation and migration of cancer cells. In addition, it has been reported to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl [5-(2-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate in lab experiments is its high purity and good yields. It is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on ethyl [5-(2-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate. One area of interest is its potential applications in the treatment of Alzheimer's disease. Studies have shown that this compound has neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. Another area of interest is its potential as an anticancer agent. Further studies are needed to determine its efficacy against different types of cancer and its mechanism of action. Additionally, more research is needed to explore its potential applications in the treatment of diabetes and other metabolic disorders.

Synthesis Methods

The synthesis of ethyl [5-(2-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate involves the condensation of 2-fluorobenzaldehyde and ethyl acetoacetate in the presence of ammonium acetate. The resulting product is then treated with thiosemicarbazide to obtain the desired thiazolidinone derivative. This method has been reported to yield high purity and good yields.